3-Amino-1-(3,4-dimethylphenyl)propan-1-ol
Overview
Description
“3-Amino-1-(3,4-dimethylphenyl)propan-1-ol” is a chemical compound with the molecular formula C11H17NO . Its molecular weight is 179.26 .
Molecular Structure Analysis
The molecular structure of “3-Amino-1-(3,4-dimethylphenyl)propan-1-ol” consists of an amino group (-NH2), a propanol group (-CH2CH2CH2OH), and a 3,4-dimethylphenyl group .Physical And Chemical Properties Analysis
The predicted boiling point of “3-Amino-1-(3,4-dimethylphenyl)propan-1-ol” is 328.8±30.0 °C, and its predicted density is 1.034±0.06 g/cm3 . The pKa value is predicted to be 14.41±0.20 .Scientific Research Applications
Pharmacological Research
This compound is a valuable asset in pharmacological research due to its structural similarity to compounds that exhibit a range of therapeutic properties. It can serve as a precursor or a scaffold in the synthesis of potential drugs with anti-inflammatory, anti-psychotic, and anti-anxiety effects . Its versatility in drug design allows for the exploration of novel pharmacophores in the quest for new therapeutic agents.
Material Science
In material science, the compound’s unique structure could be utilized in the development of organic semiconductors. The presence of the amino group allows for facile substitution, which can lead to the synthesis of materials with desirable electronic properties for use in OLEDs or organic photovoltaics .
Cancer Research
The compound’s potential in cancer research lies in its ability to be modified into molecules that can inhibit specific kinases. Kinase inhibitors are crucial in the treatment of various cancers, and the structural flexibility of 3-Amino-1-(3,4-dimethylphenyl)propan-1-ol makes it a candidate for the development of new anticancer drugs .
Neuroscience
In neuroscience, this compound could be investigated for its potential as a modulator of neurotransmitter systems. Given its structural features, it may be synthesized into derivatives that act on central nervous system receptors, contributing to the study of neurological disorders and the development of neuropharmaceuticals .
Antimicrobial Agents
The compound’s framework can be chemically manipulated to produce antimicrobial agents. By introducing various functional groups, researchers can create a library of derivatives to be screened for activity against a range of pathogenic bacteria and fungi .
Chemical Biology
In chemical biology, 3-Amino-1-(3,4-dimethylphenyl)propan-1-ol can be used as a building block for the synthesis of complex molecules. It can be incorporated into peptides or other biomolecules to study protein-protein interactions, enzyme inhibition, or to develop targeted drug delivery systems .
Safety and Hazards
Specific safety and hazard information for “3-Amino-1-(3,4-dimethylphenyl)propan-1-ol” is not available in the sources I found. It’s important to handle all chemical compounds with appropriate safety precautions, and to consult Material Safety Data Sheets (MSDS) or other reliable sources for specific safety information .
properties
IUPAC Name |
3-amino-1-(3,4-dimethylphenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7,11,13H,5-6,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLRRDNIICOHCPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(CCN)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(3,4-dimethylphenyl)propan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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